Cas no 913322-64-2 (4-(5-CYANOTHIEN-2-YL)-6-METHYLPYRIMIDIN-2-AMINE)
913322-64-2 structure
Product Name:4-(5-CYANOTHIEN-2-YL)-6-METHYLPYRIMIDIN-2-AMINE
CAS No:913322-64-2
MF:C10H8N4S
MW:216.262319564819
CID:996293
PubChem ID:53426319
Update Time:2025-04-20
4-(5-CYANOTHIEN-2-YL)-6-METHYLPYRIMIDIN-2-AMINE Chemical and Physical Properties
Names and Identifiers
-
- 4-(5-CYANOTHIEN-2-YL)-6-METHYLPYRIMIDIN-2-AMINE
- 5-(2-amino-6-methylpyrimidin-4-yl)thiophene-2-carbonitrile
- 4-(2,5-DIMETHYLPHENYL)BUTYRICACID
- 913322-64-2
- DTXSID70699182
- AKOS017559465
-
- Inchi: 1S/C10H8N4S/c1-6-4-8(14-10(12)13-6)9-3-2-7(5-11)15-9/h2-4H,1H3,(H2,12,13,14)
- InChI Key: FLKSXGWYMFXROD-UHFFFAOYSA-N
- SMILES: S1C(C#N)=CC=C1C1C=C(C)N=C(N)N=1
Computed Properties
- Exact Mass: 216.04700
- Monoisotopic Mass: 216.04696745g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 274
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 104Ų
Experimental Properties
- PSA: 103.83000
- LogP: 2.54858
4-(5-CYANOTHIEN-2-YL)-6-METHYLPYRIMIDIN-2-AMINE Related Literature
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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